T2AA
T2AA
Proliferating cell nuclear antigen (PCNA) inhibitor; inhibits PCNA/PIP-box peptide interaction (IC50 ~1 μM). Causes DNA replication stress by stalling DNA replication forks. Inhibits PCNA interaction with DNA polymerase δ and arrests cell growth in S-phase. Suppresses cancer cell growth.
Brand Name:
Vulcanchem
CAS No.:
1380782-27-3
VCID:
VC0004925
InChI:
InChI=1S/C15H15I2NO3/c16-13-6-9(5-10(18)8-19)7-14(17)15(13)21-12-3-1-11(20)2-4-12/h1-4,6-7,10,19-20H,5,8,18H2/t10-/m0/s1
SMILES:
C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(CO)N)I
Molecular Formula:
C15H15I2NO3
Molecular Weight:
511.09
T2AA
CAS No.: 1380782-27-3
Inhibitors
VCID: VC0004925
Molecular Formula: C15H15I2NO3
Molecular Weight: 511.09
| CAS No. | 1380782-27-3 |
|---|---|
| Product Name | T2AA |
| Molecular Formula | C15H15I2NO3 |
| Molecular Weight | 511.09 |
| IUPAC Name | 4-[4-[(2S)-2-amino-3-hydroxypropyl]-2,6-diiodophenoxy]phenol |
| Standard InChI | InChI=1S/C15H15I2NO3/c16-13-6-9(5-10(18)8-19)7-14(17)15(13)21-12-3-1-11(20)2-4-12/h1-4,6-7,10,19-20H,5,8,18H2/t10-/m0/s1 |
| SMILES | C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(CO)N)I |
| Description | Proliferating cell nuclear antigen (PCNA) inhibitor; inhibits PCNA/PIP-box peptide interaction (IC50 ~1 μM). Causes DNA replication stress by stalling DNA replication forks. Inhibits PCNA interaction with DNA polymerase δ and arrests cell growth in S-phase. Suppresses cancer cell growth. |
| Synonyms | (βS)-β-Amino-4-(4-hydroxyphenoxy)-3,5-diiodobenzenpropanol |
| PubChem Compound | 71185540 |
| Last Modified | Nov 11 2021 |
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